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Compound of Interest

Compound Name: Fosinopril-d5 Sodium Salt
Cat. No.: B1162615
Get Quote
\ J

Executive Summary
Fosinopril-d5 Sodium Salt is the stable isotope-labeled analog of Fosinopril, a phosphinic

acid-containing angiotensin-converting enzyme (ACE) inhibitor. The deuterium label (

) is strategically located on the terminal phenyl ring of the 4-phenylbutyl side chain. This
positioning ensures the label is metabolically stable and retained in the active metabolite
(Fosinoprilat-d5) following in vivo hydrolysis of the acyloxyalkyl ester prodrug moiety.

This guide provides a high-fidelity synthetic workflow, moving from commercially available
Benzene-d6 to the final API salt, ensuring high isotopic purity (>99 atom % D) and chemical
stability.

Chemical Identity & Structural Specifications
Comparative Properties
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Parent Compound Deuterated Standard
Property . . . . . .
(Fosinopril Sodium) (Fosinopril-d5 Sodium)
CAS Number 88889-14-9 N/A (Generic: Fosinopril-d5)
Molecular Formula
Molecular Weight 585.65 g/mol 590.68 g/mol
Phenyl-
Isotopic Label None
(Pentadeuterophenyl)
Solubility Water, Methanol, Ethanol Water, Methanol, DMSO

] ~3.0 (Phosphinic), ~4.0
pKa (Acid) ] Same
(Carboxylic)

Structural Representation

The molecule consists of three distinct domains:
e The

-Labeled Anchor: A (4-phenylbutyl)phosphinyl group where the phenyl ring is fully
deuterated.

e The Prodrug Moiety: A (2-methyl-1-(propionyloxy)propoxy) group attached to the
phosphorus, enhancing oral bioavailability.

e The Pharmacophore: A trans-4-cyclohexyl-L-proline backbone.

Retrosynthetic Analysis & Strategy

To maximize isotopic efficiency and minimize cost, the deuterium label is introduced at the very
beginning of the synthesis using Benzene-d6. The synthesis is divided into three phases:

e Phase I: Construction of the deuterated side chain (1-Bromo-4-(phenyl-d5)butane).

e Phase Il: Formation of the P-C bond to generate the Phosphinic Acid-d5 core.
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¢ Phase Ill: Convergent assembly of the Fosinopril backbone and salt formation.
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Figure 1: Retrosynthetic logic flow for Fosinopril-d5.

Detailed Synthetic Protocols
Phase I: Synthesis of 1-Bromo-4-(phenyl-d5)butane

Objective: Convert Benzene-d6 into the activated alkyl bromide linker.
» Friedel-Crafts Acylation:

o Reagents: Benzene-d6, Succinic Anhydride,
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o Procedure: Reflux Benzene-d6 with succinic anhydride in the presence of anhydrous
aluminum chloride.

o Product:3-(Benzoyl-d5)propionic acid.
o Mechanism:[1][2] Electrophilic aromatic substitution. The

ring remains intact.

e Clemmensen Reduction:

o Reagents: Zn(Hg), Conc. HCI.

o Procedure: The keto-acid is refluxed with amalgamated zinc and hydrochloric acid to
reduce the ketone to a methylene group.

o Product:4-(Phenyl-d5)butyric acid.
e Reduction to Alcohol:
o Reagents:

(Lithium Aluminum Hydride), THF.

o Procedure: Add the acid dropwise to a suspension of

in dry THF at 0°C.

o Product:4-(Phenyl-d5)butanol.
e Bromination:
o Reagents:

(Phosphorus Tribromide) or
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o Procedure: Treat the alcohol with

in DCM at 0°C.

o Product:1-Bromo-4-(phenyl-d5)butane.

o Validation: GC-MS should show M+ peak shifted by +5 units compared to non-deuterated
standard.

Phase lI: Synthesis of the Phosphinic Acid Core

Objective: Create the P-C bond using the deuterated alkyl halide.
e Formation of (4-(Phenyl-d5)butyl)phosphinic acid:
o Reagents: Anhydrous Hypophosphorous Acid (

), Hexamethyldisilazane (HMDS) or radical initiator (AIBN).

o Protocol (Silyl Method):
1. Treat

with HMDS to form bis(trimethylsilyl)phosphonite (in situ).

2. Add 1-Bromo-4-(phenyl-d5)butane.
3. Heat to 100-120°C. The alkyl halide alkylates the phosphorus.
4. Hydrolysis (MeOH/Water) removes silyl groups.

o Result:(4-(Phenyl-d5)butyl)phosphinic acid.

o Critical Control: Ensure inert atmosphere (

/Ar) to prevent oxidation to phosphonic acid (P(V)).

Phase lll: Assembly of Fosinopril-d5 Sodium

Objective: Convergent coupling of the phosphinic core, the proline unit, and the prodrug ester.
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» Synthesis of Phosphinyl Acetyl Fragment:

o React the phosphinic acid from Phase Il with Ethyl glyoxylate or Ethyl bromoacetate
followed by hydrolysis.

o Intermediate:[[4-(Phenyl-d5)butyl]phosphinyl]acetic acid.[2]
o Peptide Coupling:
o Reagents: DCC (Dicyclohexylcarbodiimide) or EDC, HOB.

o Reactants:[[4-(Phenyl-d5)butyl]phosphinyl]acetic acid + (trans)-4-cyclohexyl-L-proline
(protected as benzyl ester if necessary, then deprotected).

o Product: Fosinoprilat-d5 (The active di-acid metabolite).

e Prodrug Esterification:
o Reagents:1-Chloro-2-methylpropyl propionate, Triethylamine/Nal.
o Procedure: Alkylate the phosphinic acid oxygen selectively.

o Note: This step creates the acyloxyalkyl ester. The reaction generates a chiral center at
the acetal carbon; separation of diastereomers may be required via crystallization or chiral
HPLC if a specific isomer is targeted (though Fosinopril is a mixture of diastereomers at
the phosphinyl acetal group).

e Salt Formation:
o Reagent: Sodium Ethyl Hexanoate or NaOH in Ethanol.

o Procedure: Dissolve the free acid in ethanol and treat with a stoichiometric amount of
sodium source. Precipitate with ether/hexane.

o Final Product:Fosinopril-d5 Sodium Salt.

Analytical Validation & Quality Control
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Every batch must undergo rigorous testing to ensure suitability as an Internal Standard.

Isotopic Purity Calculation
e Method: HR-MS (High-Resolution Mass Spectrometry).

e Requirement:

contribution < 0.5%.

o Calculation:

LC-MS/MS Transitions

For bioanalysis, the following MRM (Multiple Reaction Monitoring) transitions are used. The

label on the phenyl ring results in a mass shift in the precursor and the specific product ion
containing the side chain.

Precursor lon (m/z) L.
Compound Product lon (m/z) Fragment Origin
[M-Na+2H]+

Loss of ester side

Fosinopril (Parent) 564.3 436.2 ]
chain
Retains
Fosinopril-d5 (1S) 569.3 441.2
-phenylbutyl group
NMR Validation

e 1H NMR: The aromatic region (typically 7.1-7.3 ppm) should be silent (empty) or show only
residual traces (<1%) compared to the parent standard.

e 31P NMR: Confirms the phosphinate environment (~40-50 ppm relative to
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Figure 2: Analytical validation workflow.

Handling and Stability

» Storage: -20°C, hygroscopic. Store under inert gas (Argon/Nitrogen).

¢ Solution Stability: Fosinopril is a prodrug ester and is susceptible to hydrolysis. Stock
solutions in Methanol/Acetonitrile are stable for ~1 month at -20°C. Avoid aqueous buffers at
extreme pH (>8 or <3) to prevent hydrolysis to Fosinoprilat-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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